Cas no 33330-96-0 (b-Alanine,N-[(fluoroamino)carbonyl]-)

b-Alanine,N-[(fluoroamino)carbonyl]- structure
33330-96-0 structure
Product Name:b-Alanine,N-[(fluoroamino)carbonyl]-
CAS No:33330-96-0
MF:C4H7FN2O3
MW:150.108384370804
CID:308207
PubChem ID:161771
Update Time:2025-04-19

b-Alanine,N-[(fluoroamino)carbonyl]- Chemical and Physical Properties

Names and Identifiers

    • b-Alanine,N-[(fluoroamino)carbonyl]-
    • N-((Fluoroamino)carbonyl)-beta-alanine
    • 3-(fluorocarbamoylamino)propanoic acid
    • N-[(Fluoroamino)(hydroxy)methylidene]-beta-alanine
    • DTXSID70954965
    • 33330-96-0
    • Inchi: 1S/C4H7FN2O3/c5-7-4(10)6-2-1-3(8)9/h1-2H2,(H,8,9)(H2,6,7,10)
    • InChI Key: BJCOQBFWOYEWAR-UHFFFAOYSA-N
    • SMILES: FNC(NCCC(=O)O)=O

Computed Properties

  • Exact Mass: 150.044
  • Monoisotopic Mass: 150.044
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 78.4Ų

Experimental Properties

  • Density: 1.372
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.452
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